Cas no 1207049-72-6 (4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine)

4-{[(2-Chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a 2-chlorobenzylthio group at the 4-position and a 2,4-dimethylphenyl moiety at the 2-position. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique scaffold, which may confer favorable binding properties in biologically active molecules. The presence of sulfur and nitrogen heteroatoms enhances its versatility for further functionalization. Its well-defined structure and purity make it suitable for research applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting specific enzymatic or receptor interactions.
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine structure
1207049-72-6 structure
Product Name:4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
CAS No:1207049-72-6
MF:C21H18ClN3S
MW:379.905722141266
CID:5392378
Update Time:2025-05-30

4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 4-[[(2-Chlorophenyl)methyl]thio]-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
    • 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
    • Inchi: 1S/C21H18ClN3S/c1-14-7-8-17(15(2)11-14)19-12-20-21(23-9-10-25(20)24-19)26-13-16-5-3-4-6-18(16)22/h3-12H,13H2,1-2H3
    • InChI Key: GZIBEVZFCUUCQS-UHFFFAOYSA-N
    • SMILES: C12=CC(C3=CC=C(C)C=C3C)=NN1C=CN=C2SCC1=CC=CC=C1Cl

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: -0.58±0.30(Predicted)

4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine Pricemore >>

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Additional information on 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine

Introduction to 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1207049-72-6)

4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine, with the CAS number 1207049-72-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, including a sulfanyl group and substituted phenyl rings. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine is C23H19ClN4S, and its molecular weight is approximately 418.93 g/mol. The compound's structure includes a central pyrazolopyrazine core, which is flanked by a chlorophenylmethyl sulfanyl group and a 2,4-dimethylphenyl substituent. These functional groups play crucial roles in determining the compound's chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds for various therapeutic applications. 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine has been studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation.

The mechanism of action of 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine involves its interaction with key cellular targets. Studies have demonstrated that it can modulate the activity of protein kinases, which are essential enzymes involved in cell signaling pathways. By inhibiting these kinases, the compound can disrupt the signaling cascades that promote cancer cell growth and survival. Additionally, it has been reported to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine are also an important aspect of its evaluation as a potential drug candidate. Preliminary studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in preclinical studies, which is a crucial factor for its further development as a therapeutic agent.

In conclusion, 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1207049-72-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.

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